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Compound of Interest

Ethyl 5-formyl-1H-pyrazole-3-
Compound Name:
carboxylate

The precise chemical identity of a molecule is fundamentally established by its IUPAC name
and structure. For the C7 pyrazole derivative, the correct nomenclature and structural
representation are as follows:

IUPAC Name: Ethyl 5-amino-3-methyl-1H-pyrazole-4-carboxylate
Molecular Formula: C7H11N302
Molecular Weight: 169.18 g/mol [4]

Structure:
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Ethyl (E)-2-cyano-3-ethoxyacrylate
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Y

Ethyl 5-amino-3-methyl-1H-pyrazole-4-carboxylate
(light-yellow solid)
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Pyrazole Core Structure

Therapeutic Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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derivative]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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